Amidephrine

• CAS: 29430-15-7
• Molecular Formula: C10H16N2O3S
• Molecular Weight: 244.31 g/mol
• InChI: InChI=1S/C10H16N2O3S/c1-11-7-10(13)8-4-3-5-9(6-8)12-16(2,14)15/h3-6,10-13H,7H2,1-2H3
• InChIKey: ZHOWHMXTJFZXRB-UHFFFAOYSA-N

Amidephrine Compound Overview

Amidephrine (also known as amidefrine) is a synthetic phenethylamine derivative distinguished by a methylsulfonamido substituent at the meta position of the benzene ring, replacing the hydroxyl group found in its direct structural analog phenylephrine [1]. It functions as a selective α1-adrenergic receptor (α1-AR) agonist and has been clinically employed as a vasoconstrictor and topical nasal decongestant for allergic rhinitis [2]. The compound exists as a racemic mixture; the (−)-enantiomer is the pharmacologically active form responsible for α1-AR selectivity [3]. Amidephrine is commercially available as the mesylate salt (CAS 1421-68-7) or hydrochloride salt, with a molecular weight of 244.31 g/mol (free base) [2].

α1 Selective α1-adrenoceptor agonist research tool

± Racemic mixture; (−)-enantiomer is the α1-AR selective form

⚬ Methylsulfonamido analog of phenylephrine for mechanistic studies

• [1] Dungan KW, Stanton HC. Amidephrine-I: Pharmacologic characterization of a sympathomimetic alkylsulfonamidophenethanolamine. Int J Neuropharmacol. 1965;4:219-227. doi:10.1016/0028-3908(65)90038-9 View Source
• [2] Wikipedia contributors. Amidephrine. Wikipedia, The Free Encyclopedia. Accessed 2026. View Source
• [3] Vizi ES, Ludvig N. (-)-Amidephrine, a selective agonist for alpha 1-adrenoceptors. Eur J Pharmacol. 1983;91(4):377-81. doi:10.1016/0014-2999(83)90161-9 View Source

Why Amidephrine Stands Apart from Generic α1-Agonists

Despite the availability of multiple α1-AR agonists such as phenylephrine, methoxamine, and cirazoline, direct interchange with amidephrine is precluded by distinct pharmacodynamic properties arising from its methylsulfonamido substituent [1]. Unlike phenylephrine, amidephrine exhibits a markedly shifted vasopressor potency profile across species and administration routes, possesses substantially lower systemic and local toxicity, lacks indirect sympathomimetic activity via noradrenaline release, and demonstrates unique tissue-selective vasoconstriction favoring the renal over the femoral vascular bed [1][2][3][4]. These quantifiable differences render amidephrine a non-fungible tool compound for mechanistic studies and safety pharmacology screening where precise α1-AR selectivity without confounding off-target effects is required.

Potency shift Vasopressor potency ratio vs. phenylephrine may invert depending on species and administration route.

Receptor profile Phenylephrine engages α2/β-adrenoceptors and releases noradrenaline; amidephrine provides direct α1-AR agonism without these confounds.

Tissue selectivity Renal vs. femoral vasoconstriction ratio differs significantly from phenylephrine, altering organ-specific hemodynamic interpretation.

• [1] Stanton HC, Dungan KW. Amidephrine-II: Cardiovascular actions of a new sympathomimetic amine. Int J Neuropharmacol. 1965;4:229-240. doi:10.1016/0028-3908(65)90039-0 View Source
• [2] Weikel JH Jr, Harper KH. Toxicology of amidephrine mesylate, a vasoconstrictor, nasal decongestant. Toxicol Appl Pharmacol. 1972;23(4):589-97. PMID: 4118877 View Source
• [3] Vizi ES, Somogyi GT, Harsing LG, Zimanyi I. Release of [3H]noradrenaline by α1-adrenoceptor agonists. Neurochem Res. 1986;11:71-84. doi:10.1007/BF00965167 View Source
• [4] Dungan KW, Stanton HC. Amidephrine-I: Pharmacologic characterization of a sympathomimetic alkylsulfonamidophenethanolamine. Int J Neuropharmacol. 1965;4:219-227. doi:10.1016/0028-3908(65)90038-9 View Source

Amidephrine Head-to-Head Evidence Profile

Cross-Species Vasopressor Potency vs. Phenylephrine

In a direct head-to-head comparison, amidephrine mesylate and phenylephrine were evaluated for vasopressor activity in multiple species and administration routes. The molar potency ratios (amidephrine:phenylephrine) varied markedly depending on species and route: anesthetized dogs (i.v.) 1:1.9, anesthetized cats (i.v.) 1:2.1, unanesthetized rats (i.p.) 5.7:1, and unanesthetized rats (p.o.) 3.7:1 [1]. Critically, amidephrine demonstrated a longer duration of pressor action than phenylephrine in every preparation tested, and no tolerance developed after 6 months of daily administration in monkeys [1]. This species- and route-dependent potency inversion means that in rats (the most common laboratory model), amidephrine is 3.7–5.7 times more potent than phenylephrine, a fact that directly impacts dosing calculations and experimental design.

Cross-Species Vasopressor Potency

Head-to-head

Rat i.p. 5.7:1; Rat p.o. 3.7:1; Dog i.v. 1:1.9; Cat i.v. 1:2.1 (amidephrine:phenylephrine molar potency)

Reported species- and route-dependent potency inversion

Longer pressor duration in all preparations; no tolerance after 6-month monkey study

Evidence Dimension	Vasopressor molar potency (amidephrine:phenylephrine ratio) and duration
Target Compound Data	Rat i.p. 5.7:1; rat p.o. 3.7:1; dog i.v. 1:1.9; cat i.v. 1:2.1; longer duration in all preparations; no tolerance after 6 months
Comparator Or Baseline	Phenylephrine (hydroxyl analog)
Quantified Difference	3.7–5.7× more potent in rats (oral/i.p.); 1.9–2.1× less potent in dogs/cats (i.v.); consistently longer duration
Conditions	Anesthetized dogs (i.v.), anesthetized cats (i.v.), unanesthetized rats (i.p. and p.o.); molar potency comparison

Why This Matters

Procurement decisions for in vivo cardiovascular studies must account for the ~4–6-fold potency advantage of amidephrine over phenylephrine in rodent models, enabling lower dosing and potentially reduced off-target engagement.

• [1] Stanton HC, Dungan KW. Amidephrine-II: Cardiovascular actions of a new sympathomimetic amine. Int J Neuropharmacol. 1965;4:229-240. doi:10.1016/0028-3908(65)90039-0 View Source

Acute Toxicity and Irritation vs. Phenylephrine

The acute toxicity of amidephrine mesylate was directly compared with phenylephrine hydrochloride across multiple species [1]. In mice, the oral LD50 of amidephrine mesylate (2284 mg/kg) is approximately 19-fold higher than that reported for phenylephrine HCl (120 mg/kg p.o.), indicating substantially lower acute toxicity [1][2]. Amidephrine was described as 'singularly low in irritation potential' and caused no pathologic changes following intranasal administration to rats and rabbits, while chronic oral administration (up to 2 years) produced no discernible adverse effects and no alteration of tumor incidence in rats [1]. This favorable toxicity profile is attributed to the methylsulfonamido substituent, which lessens acute irritant effects on mucous membranes and cutaneous tissue compared to the hydroxyl group of phenylephrine [3].

Acute Toxicity vs. Phenylephrine

Head-to-head

Amidephrine oral LD50 mouse: 2284 mg/kg vs. Phenylephrine HCl: 120 mg/kg (~19× higher)

Reported safety-related endpoint context; lower acute toxicity profile

Singularly low irritation; no tumor incidence change in 2-year rat study

Evidence Dimension	Acute oral LD50 in mice; local irritation; chronic toxicity
Target Compound Data	LD50 mouse p.o. 2284 mg/kg (mesylate); singularly low irritation; no pathologic changes after intranasal use; no tumor incidence increase in 2-year rat study
Comparator Or Baseline	Phenylephrine HCl LD50 mouse p.o. 120 mg/kg; standard irritation potential
Quantified Difference	~19-fold higher LD50 (lower acute toxicity); qualitatively superior local tolerability
Conditions	Mouse acute toxicity (p.o.); rat and rabbit intranasal irritation; rat and monkey chronic p.o. (2-year carcinogenicity)

Why This Matters

For formulation development and safety screening programs, amidephrine's ~19-fold higher oral LD50 and negligible local irritation provide a wider therapeutic window, reducing handling risks and enabling intranasal delivery studies with minimal confounding tissue damage.

• [1] Weikel JH Jr, Harper KH. Toxicology of amidephrine mesylate, a vasoconstrictor, nasal decongestant. Toxicol Appl Pharmacol. 1972;23(4):589-97. PMID: 4118877 View Source
• [2] Phenylephrine Hydrochloride. In: xPharm: The Comprehensive Pharmacology Reference. Elsevier; 2012. LD50 data compiled from Sigma-Aldrich MSDS. View Source
• [3] Dungan KW, Stanton HC. Amidephrine-I: Pharmacologic characterization of a sympathomimetic alkylsulfonamidophenethanolamine. Int J Neuropharmacol. 1965;4:219-227. doi:10.1016/0028-3908(65)90038-9 View Source

Direct vs. Indirect α1-Agonism and Noradrenaline Release

A critical differentiator for mechanistic studies is the absence of indirect sympathomimetic activity for amidephrine. In mouse isolated vas deferens preincubated with [³H]noradrenaline, (−)-amidephrine did not evoke [³H]noradrenaline release, whereas l-phenylephrine and ST-587 significantly increased noradrenaline efflux [1]. This is consistent with in vivo findings that the pressor response to (−)-amidephrine in pithed rats is not influenced by reserpine pretreatment, propranolol, or yohimbine, but is abolished by the α1-antagonist prazosin, confirming exclusive direct α1-AR agonism [2][3]. In contrast, phenylephrine has been demonstrated to simultaneously activate α1-, α2-, β1- and β2-adrenoceptors in the pithed rat cardiovascular system, with part of its chronotropic response being β-mediated [4]. Researchers requiring pure postjunctional α1-AR stimulation without confounding presynaptic noradrenaline release or β-receptor crosstalk should therefore select amidephrine over phenylephrine.

Noradrenaline Release Assay

Head-to-head

No [³H]noradrenaline release by amidephrine; phenylephrine evoked significant efflux

Supports direct α1-AR agonism without presynaptic noradrenaline release confound

Pressor response blocked only by prazosin; unaffected by propranolol, reserpine, yohimbine

Evidence Dimension	[³H]noradrenaline release; pressor response pharmacology; receptor selectivity profile
Target Compound Data	No [³H]noradrenaline release; pressor response unaffected by propranolol, reserpine, or yohimbine; blocked by prazosin
Comparator Or Baseline	Phenylephrine: evokes [³H]noradrenaline release; pressor response involves α1, α2, β1, and β2 components
Quantified Difference	Qualitative: amidephrine = purely direct α1-agonist; phenylephrine = mixed direct + indirect + multi-receptor agonist
Conditions	Mouse vas deferens [³H]noradrenaline superfusion (Vizi et al., 1986); pithed rat pressor assay (Vizi & Ludvig, 1983); pithed rat cardiovascular system (Flavahan & McGrath, 1981)

Why This Matters

Selection of amidephrine eliminates the experimental confound of endogenous noradrenaline release and prevents β-adrenoceptor-mediated chronotropic artifacts, making it a superior tool for isolating α1-AR-mediated responses in cardiovascular and neurological research.

• [1] Vizi ES, Somogyi GT, Harsing LG, Zimanyi I. Release of [3H]noradrenaline by α1-adrenoceptor agonists. Neurochem Res. 1986;11:71-84. doi:10.1007/BF00965167 View Source
• [2] Vizi ES, Ludvig N. (-)-Amidephrine, a selective agonist for alpha 1-adrenoceptors. Eur J Pharmacol. 1983;91(4):377-81. doi:10.1016/0014-2999(83)90161-9 View Source
• [3] Flavahan NA, McGrath JC. SELECTIVE STIMULATION OF VASCULAR POSTJUNCTIONAL α1-ADRENORECEPTORS BY (-)-AMIDEPHRINE IN RATS AND CATS. J Auton Pharmacol. 1983;3(4):249-257. View Source
• [4] Flavahan NA, McGrath JC. Demonstration of simultaneous α1-, α2-, β1- and β2-adrenoceptor mediated effects of phenylephrine in the cardiovascular system of the pithed rat. Br J Pharmacol. 1981;72(3):585P. View Source

Renal vs. Femoral Vasoconstriction Selectivity

Amidephrine exhibits a unique inversion of vasoconstrictor potency relative to phenylephrine when comparing the femoral and renal arterial beds in the dog [1]. In the femoral artery, phenylephrine was 1.4 times more active than amidephrine as a vasoconstrictor; however, in the renal artery, amidephrine was 2.5 times more active than phenylephrine [1]. This represents a net 3.5-fold shift in relative potency between the two vascular beds (femoral PE/Amid ratio 1.4 vs. renal Amid/PE ratio 2.5). Such tissue-selective vasoconstriction is a distinguishing feature not commonly observed with other α1-agonists and may be exploited for studies targeting renal hemodynamics with reduced peripheral vascular effects.

Renal vs. Femoral Selectivity

Head-to-head

Renal: amidephrine 2.5× > phenylephrine; Femoral: phenylephrine 1.4× > amidephrine

Reported 3.5-fold net selectivity shift favoring renal vasoconstriction

Anesthetized dog model; intra-arterial administration

Evidence Dimension	Vasoconstrictor activity in femoral vs. renal arteriolar beds
Target Compound Data	Renal: 2.5× more active than phenylephrine; Femoral: 1.4× less active than phenylephrine
Comparator Or Baseline	Phenylephrine: 1.4× more active in femoral; 2.5× less active in renal
Quantified Difference	3.5-fold net selectivity shift favoring renal over femoral vasoconstriction for amidephrine relative to phenylephrine
Conditions	Anesthetized dog; intra-arterial administration; femoral arteriolar resistance and renal arteriolar resistance measurements

Why This Matters

For renal pharmacology or hypertension research, amidephrine provides a measurably greater renal vasoconstrictor effect relative to phenylephrine while producing less femoral vasoconstriction, enabling organ-specific hemodynamic investigations that cannot be replicated with generic α1-agonists.

• [1] Stanton HC, Dungan KW. Amidephrine-II: Cardiovascular actions of a new sympathomimetic amine. Int J Neuropharmacol. 1965;4:229-240. doi:10.1016/0028-3908(65)90039-0 View Source

Appetite Suppression Profile vs. SK&F 89748

In a direct comparison of systemically administered α1-adrenoceptor agonists on ingestive behavior, amidephrine and SK&F 89748 were evaluated for suppression of food and water intake in adult male rats [1]. Amidephrine markedly suppressed both food intake (ED50 = 0.49 mg/kg, i.p.) and water intake (ED50 = 0.50 mg/kg, i.p.) with near-identical potency for both endpoints. In contrast, SK&F 89748 exhibited a dissociated profile: while it was slightly more potent at suppressing food intake (ED50 = 0.37 mg/kg), it was significantly less potent at suppressing water intake (ED50 = 0.76 mg/kg)—a 1.52-fold lower potency than amidephrine for the water intake endpoint [1]. The tighter correlation between food and water intake suppression by amidephrine (ED50 ratio ≈ 1:1) vs. SK&F 89748 (ratio ≈ 1:2) suggests a more coherent α1-AR-mediated appetitive suppression profile.

Appetite Suppression ED50

Head-to-head

Food intake ED50 0.49 mg/kg; Water intake ED50 0.50 mg/kg (ratio ~1:1)

Reported balanced food/water intake suppression profile

Compared to SK&F 89748 (water intake ED50 0.76 mg/kg, ratio ~1:2)

Evidence Dimension	ED50 for food intake and water intake suppression (i.p. in rats)
Target Compound Data	Food intake ED50 = 0.49 mg/kg; Water intake ED50 = 0.50 mg/kg (ratio ~1:1)
Comparator Or Baseline	SK&F 89748: Food intake ED50 = 0.37 mg/kg; Water intake ED50 = 0.76 mg/kg (ratio ~1:2)
Quantified Difference	Amidephrine 1.52× more potent for water intake suppression; SK&F 89748 1.32× more potent for food intake suppression; amidephrine exhibits balanced food/water suppression
Conditions	Adult male rats; systemic i.p. injection; amidephrine doses 0.025–0.1 mg/kg; SK&F 89748 doses 0.01–0.04 mg/kg

Why This Matters

For ingestive behavior and metabolic research, amidephrine offers a balanced and potent suppression of both food and water intake with a single ED50 near 0.5 mg/kg, simplifying dose selection relative to SK&F 89748, which requires separate dose-response modeling for each endpoint.

• [1] Morien A, McMahon L, Wellman PJ. Effects on food and water intake of the α1-adrenoceptor agonists amidephrine and SK&F-89748. Life Sci. 1993;53(2):169-174. doi:10.1016/0024-3205(93)90613-9 View Source

Amidephrine Application Scenarios

Rodent Cardiovascular α1-Pressor Studies

In unanesthetized rat models (the predominant preclinical species), amidephrine demonstrates 3.7–5.7-fold greater vasopressor molar potency than phenylephrine via oral and intraperitoneal routes, coupled with a longer duration of action [1]. This potency advantage enables lower administered doses, reducing the risk of off-target receptor engagement. Furthermore, the absence of tolerance development after chronic administration (demonstrated up to 6 months in monkeys) [1] makes amidephrine suitable for longitudinal cardiovascular studies where sustained α1-AR activation is required.

Renal Hemodynamic and Vascular Studies

The 2.5-fold greater renal vasoconstrictor activity of amidephrine relative to phenylephrine, combined with its 1.4-fold lower femoral vasoconstrictor activity [2], provides a unique tool for studying renal microcirculation and glomerular hemodynamics. Researchers can exploit this ~3.5-fold net selectivity shift to preferentially target renal α1-ARs with reduced confounding effects from peripheral vascular constriction, a profile not achievable with phenylephrine or methoxamine.

α1-Adrenoceptor Selectivity: Avoiding Indirect Effects

Amidephrine does not evoke [³H]noradrenaline release from sympathetic nerve terminals, unlike phenylephrine, which acts as a mixed direct/indirect agonist [3][4]. Combined with its lack of α2- and β-adrenoceptor activity (pressor response unaffected by yohimbine, propranolol, or reserpine; abolished solely by prazosin) [4][5], amidephrine is the preferred agonist for experiments requiring pure postjunctional α1-AR stimulation without presynaptic noradrenaline release or multi-receptor crosstalk artifacts.

Intranasal Safety and Toxicology Screening

With an oral LD50 ~19-fold higher than phenylephrine in mice, 'singularly low' irritation potential, and no histopathologic changes following chronic intranasal administration in rats and rabbits [6][7], amidephrine represents a safer alternative for initial toxicology screening of nasal decongestant or topical vasoconstrictor candidates. Its clean 2-year carcinogenicity profile (no tumor incidence alteration) [6] further supports its use as a reference compound in chronic toxicity studies.

Application

Selection Property

Validation Focus

Rodent cardiovascular α1-pressor studies

Species-dependent vasopressor potency context

Dose-response modeling across routes; sustained α1-AR activation without tolerance

Renal hemodynamic and vascular bed selectivity studies

Renal vs. femoral vasoconstriction selectivity shift

Organ-specific α1-AR hemodynamic profiling with reduced peripheral vascular confound

α1-adrenoceptor mechanistic selectivity studies

Absence of indirect sympathomimetic activity and multi-receptor crosstalk

Confirmation of pure postjunctional α1-AR stimulation via prazosin blockade

Intranasal safety and toxicology screening

Reported lower acute toxicity and minimal local irritation profile

Chronic toxicity and carcinogenicity endpoint review; reference compound for topical vasoconstrictor studies

• [1] Stanton HC, Dungan KW. Amidephrine-II: Cardiovascular actions of a new sympathomimetic amine. Int J Neuropharmacol. 1965;4:229-240. doi:10.1016/0028-3908(65)90039-0 View Source
• [2] Stanton HC, Dungan KW. Amidephrine-II: Cardiovascular actions of a new sympathomimetic amine. Int J Neuropharmacol. 1965;4:229-240. doi:10.1016/0028-3908(65)90039-0 View Source
• [3] Vizi ES, Somogyi GT, Harsing LG, Zimanyi I. Release of [3H]noradrenaline by α1-adrenoceptor agonists. Neurochem Res. 1986;11:71-84. doi:10.1007/BF00965167 View Source
• [4] Vizi ES, Ludvig N. (-)-Amidephrine, a selective agonist for alpha 1-adrenoceptors. Eur J Pharmacol. 1983;91(4):377-81. doi:10.1016/0014-2999(83)90161-9 View Source
• [5] Flavahan NA, McGrath JC. SELECTIVE STIMULATION OF VASCULAR POSTJUNCTIONAL α1-ADRENORECEPTORS BY (-)-AMIDEPHRINE IN RATS AND CATS. J Auton Pharmacol. 1983;3(4):249-257. View Source
• [6] Weikel JH Jr, Harper KH. Toxicology of amidephrine mesylate, a vasoconstrictor, nasal decongestant. Toxicol Appl Pharmacol. 1972;23(4):589-97. PMID: 4118877 View Source
• [7] Phenylephrine Hydrochloride. In: xPharm: The Comprehensive Pharmacology Reference. Elsevier; 2012. LD50 data compiled from Sigma-Aldrich MSDS. View Source